Cas no 62124-61-2 (Oxazole, 4-methyl-2-[(phenylmethyl)sulfinyl]-)

Oxazole, 4-methyl-2-[(phenylmethyl)sulfinyl]- structure
62124-61-2 structure
Product Name:Oxazole, 4-methyl-2-[(phenylmethyl)sulfinyl]-
CAS No:62124-61-2
MF:C11H11NO2S
MW:221.275541543961
CID:457168
PubChem ID:21329722
Update Time:2025-04-19

Oxazole, 4-methyl-2-[(phenylmethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 4-methyl-2-[(phenylmethyl)sulfinyl]-
    • 2-benzylsulfinyl-4-methyl-1,3-oxazole
    • 4-Methyl-2-(phenylmethanesulfinyl)-1,3-oxazole
    • SCHEMBL11533004
    • OEANAPSFXQOCFL-UHFFFAOYSA-N
    • 62124-61-2
    • DTXSID30612519
    • 4-methyl-2-phenylmethylsulphinyloxazole
    • Inchi: 1S/C11H11NO2S/c1-9-7-14-11(12-9)15(13)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3
    • InChI Key: OEANAPSFXQOCFL-UHFFFAOYSA-N
    • SMILES: S(C1=NC(C)=CO1)(CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 221.05113
  • Monoisotopic Mass: 221.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • PSA: 43.1
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